Cyclic di-IMP (sodium salt)
Overview
Description
Cyclic di-IMP (sodium salt) (c-di-IMP) is a synthetic second messenger structurally related to the bacterial second messengers cyclic di-GMP and cyclic di-AMP. C-di-IMP has adjuvant properties when co-administered with antigens in vitro and by mucosal routes in vivo. C-di-IMP enriches the population of MHC class I and II, CD80, CD86, CD40, and CD54 positive dendritic cells derived from murine bone marrow. It also stimulates macrophages at 500 ng/ml. Mice immunized with β-galactosidase (β-gal) plus c-di-IMP through the intranasal route show a humoral immune response, evidenced by an increase in IgG titers up to 2-fold compared to mice immunized with β-gal alone. Mice immunized with β-gal plus c-di-IMP also exhibit a Th1/Th2 response, indicating that the adjuvant activity of c-di-IMP leads to a cellular immune response as well.
Scientific Research Applications
1. Role in Mucosal Adjuvant Properties
Cyclic di-IMP (sodium salt), specifically bis-(3',5')-cyclic dimeric inosine monophosphate (c-di-IMP), exhibits potent adjuvant properties. It enhances immune responses when co-administered with antigens through mucosal routes, stimulating a mixed T(H)1/T(H)2/T(H)17 response and strong in vivo CTL responses. This feature suggests its potential in developing mucosal vaccination strategies (Libanova et al., 2010).
2. Biotechnological Production
Cyclic di-IMP, along with other nucleotides like IMP and GMP, is significantly used as a flavor enhancer in food additives and has antioxidant, neuroprotective, cardiotonic, and immunomodulatory properties. Its industrial production is mainly achieved through microbial fermentation using microorganisms like Corynebacterium, Bacillus, or Escherichia coli. This application highlights the compound's role in the biotechnological industry (Ledesma-Amaro et al., 2013).
properties
Product Name |
Cyclic di-IMP (sodium salt) |
|---|---|
Molecular Formula |
C20H20N8O14P2 · 2Na |
Molecular Weight |
704.3 |
InChI |
InChI=1S/C20H22N8O14P2.2Na/c29-11-13-7(39-19(11)27-5-25-9-15(27)21-3-23-17(9)31)1-37-43(33,34)42-14-8(2-38-44(35,36)41-13)40-20(12(14)30)28-6-26-10-16(28)22-4-24-18(10)32;;/h3-8,11-14,19-20,29-30H,1-2H2,(H,33,34)(H,35,36)(H,21,23,31)(H,22,24,32);;/q;2*+1/ |
InChI Key |
JBHJGFWGJASJST-VEQUCWRQSA-L |
SMILES |
[H][C@@]([C@@]1([H])CO2)([C@@H](O)[C@H](N3C=NC4=C3N=CNC4=O)O1)OP(OC[C@]5([H])[C@@]([C@@H](O)[C@H](N6C(N=CNC7=O)=C7N=C6)O5)([H])OP2([O-])=O)([O-])=O.[Na+].[Na+] |
synonyms |
c-di-IMP; Cyclic di-inosine monophosphate |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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